Cas no 2108176-82-3 (5-[(Benzyloxy)methyl]-1-methyl-1H-tetrazole)

• Product Name: 5-[(Benzyloxy)methyl]-1-methyl-1H-tetrazole
• CAS No: 2108176-82-3
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• MDL: MFCD31001393
• CID: 4637517
• Update Time: 2025-06-20

5-[(Benzyloxy)methyl]-1-methyl-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-[(Benzyloxy)methyl]-1-methyl-1H-tetrazole

• MDL： MFCD31001393
• Inchi： 1S/C10H12N4O/c1-14-10(11-12-13-14)8-15-7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key： KILCNJINEIERTB-UHFFFAOYSA-N
• SMILES： N1(C)C(COCC2=CC=CC=C2)=NN=N1

Additional information on 5-[(Benzyloxy)methyl]-1-methyl-1H-tetrazole

Introduction to 5-[(Benzyloxy)methyl]-1-methyl-1H-tetrazole (CAS No. 2108176-82-3)

5-[(Benzyloxy)methyl]-1-methyl-1H-tetrazole (CAS No. 2108176-82-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and as a valuable intermediate in organic synthesis.

The tetrazole ring, a key structural motif in this compound, is known for its high reactivity and stability, making it an attractive scaffold for drug design. The presence of the benzyloxy group further enhances the compound's solubility and bioavailability, which are crucial factors in pharmaceutical applications. The methyl substitution on the tetrazole ring adds additional stability and modulates the compound's pharmacological properties.

Recent studies have highlighted the potential of 5-[(Benzyloxy)methyl]-1-methyl-1H-tetrazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In another study, published in the European Journal of Medicinal Chemistry, 5-[(Benzyloxy)methyl]-1-methyl-1H-tetrazole was evaluated for its antiviral activity against several viral strains, including influenza and herpes simplex viruses. The results showed that the compound has significant antiviral properties, particularly against influenza A virus. The mechanism of action involves interference with viral replication and inhibition of viral entry into host cells.

The versatility of 5-[(Benzyloxy)methyl]-1-methyl-1H-tetrazole extends beyond its direct therapeutic applications. It serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be used to synthesize prodrugs that are designed to improve drug delivery and reduce side effects. The benzyloxy group can be selectively cleaved under specific conditions, releasing the active drug at the target site.

In addition to its medicinal applications, 5-[(Benzyloxy)methyl]-1-methyl-1H-tetrazole has been explored for its use in materials science. Research published in the Journal of Materials Chemistry has shown that this compound can be incorporated into polymer matrices to enhance their mechanical properties and stability. The tetrazole ring provides robustness and chemical resistance, making these materials suitable for various industrial applications.

The synthesis of 5-[(Benzyloxy)methyl]-1-methyl-1H-tetrazole typically involves a multi-step process that includes the formation of a nitrile intermediate followed by reduction and cyclization to form the tetrazole ring. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound. For instance, a green chemistry approach using catalytic hydrogenation has been developed to reduce the formation of by-products and minimize waste generation.

In conclusion, 5-[(Benzyloxy)methyl]-1-methyl-1H-tetrazole (CAS No. 2108176-82-3) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile properties make it an invaluable tool for developing novel therapeutic agents and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.